2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid
Overview
Description
2-tert-Butyl-4,6-dimethylpyrimidine-5-carboxylic acid (2-TBDMP) is an important organic compound that has been studied for its various applications in the fields of science and technology. 2-TBDMP is a colorless, crystalline solid with a molecular weight of 215.3 g/mol and a boiling point of 215 °C. It is a derivative of pyrimidine, which is a heterocyclic aromatic compound with six carbon atoms, four nitrogen atoms and one oxygen atom. 2-TBDMP has been widely used as a starting material in the synthesis of various pyrimidine derivatives, and has been applied in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid has been studied extensively for its various applications in the fields of science and technology. It has been used as a starting material in the synthesis of various pyrimidine derivatives, and has been applied in the preparation of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid has been used as a reagent in the synthesis of biologically active compounds, such as pyrimidine-based inhibitors of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. It has also been used in the synthesis of a variety of heterocyclic compounds, such as pyridines, quinolines, and quinoxalines.
Mechanism of Action
The mechanism of action of 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins and other pro-inflammatory molecules. Inhibition of COX-2 activity leads to decreased production of pro-inflammatory molecules, which can reduce inflammation and pain.
Biochemical and Physiological Effects
2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid has been studied for its biochemical and physiological effects. Studies have shown that 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid can inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), leading to decreased production of pro-inflammatory molecules. This can reduce inflammation and pain. In addition, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid has been shown to have antioxidant properties, which can help protect cells from oxidative damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid in lab experiments is its availability. 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid is widely available and can be easily synthesized in the lab. In addition, it is relatively inexpensive compared to other organic compounds. However, there are some limitations to using 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid in lab experiments. It can be difficult to work with due to its low solubility in water, and it is also volatile, so precautions must be taken to ensure that it is handled safely.
Future Directions
Future research on 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid could focus on its potential applications in the development of new drugs and agrochemicals. In addition, further studies could be conducted to explore its biochemical and physiological effects, as well as its mechanism of action. Additionally, research could be conducted to investigate its potential uses in the synthesis of other organic compounds. Finally, research could be done to explore its potential as an antioxidant, as well as its ability to inhibit the activity of other enzymes.
Synthesis Methods
2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid can be synthesized by two main methods. The first method is the acid-catalyzed Knoevenagel condensation of 2-chloro-4,6-dimethylpyrimidine-5-carboxylic acid and 2-tert-butyl-4-methoxybenzaldehyde. This reaction is carried out in the presence of an acid catalyst such as p-toluenesulfonic acid. The second method is the condensation reaction of 2-chloro-4,6-dimethylpyrimidine-5-carboxylic acid and 2-tert-butyl-4-methoxybenzaldehyde in the presence of an acid catalyst such as p-toluenesulfonic acid and a base such as triethylamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid involves the condensation of 2,4,6-trimethylpyrimidine-5-carboxylic acid with tert-butyl acetate, followed by alkylation with methyl iodide and subsequent hydrolysis.", "Starting Materials": [ "2,4,6-trimethylpyrimidine-5-carboxylic acid", "tert-butyl acetate", "methyl iodide", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 2,4,6-trimethylpyrimidine-5-carboxylic acid with tert-butyl acetate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylate.", "Step 2: Alkylation of the carboxylate with methyl iodide in the presence of a base such as potassium carbonate to form the corresponding methyl ester.", "Step 3: Hydrolysis of the methyl ester with sodium hydroxide in water to form the desired product, 2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid.", "Step 4: Isolation of the product by extraction with ethyl acetate and subsequent purification by recrystallization or chromatography." ] } | |
CAS RN |
1282186-93-9 |
Product Name |
2-tert-butyl-4,6-dimethylpyrimidine-5-carboxylic acid |
Molecular Formula |
C11H16N2O2 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
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